8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C26H23N3O2/c1-4-31-21-13-14-24-22(15-21)26-23(16-27-24)25(18-7-11-20(30-3)12-8-18)28-29(26)19-9-5-17(2)6-10-19/h5-16H,4H2,1-3H3
• InChI Key: KNTHNSVBCGEHDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC=C(C=C4)C)C5=CC=C(C=C5)OC
• Molecular Formula: C26H23N3O2
• Molecular Weight: 409.5 g/mol

Description

8-ethoxy-3-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline, hereafter referred to as 8-ethoxy-3-MP-1-MMP, is an important compound in the field of synthetic organic chemistry. It is a heterocyclic compound, which means that it contains two or more different types of atoms in its cyclic structure. 8-ethoxy-3-MP-1-MMP has been studied extensively for its potential applications in scientific research, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been explored.

Mechanism of Action

The mechanism of action of 8-ethoxy-3-MP-1-MMP is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are hormones that play an important role in inflammation, pain, and other physiological processes. By inhibiting the activity of COX-2, 8-ethoxy-3-MP-1-MMP may be able to reduce the production of prostaglandins, which could lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects
8-ethoxy-3-MP-1-MMP has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of COX-2, which could lead to a reduction in inflammation and pain. It has also been shown to have antioxidant properties, which could be beneficial in the treatment of various diseases. Additionally, 8-ethoxy-3-MP-1-MMP has been found to have anti-tumor properties, which could be useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

The use of 8-ethoxy-3-MP-1-MMP in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is a relatively inexpensive and easy to synthesize compound. Additionally, it is a relatively stable compound, which makes it well-suited for use in laboratory experiments. However, 8-ethoxy-3-MP-1-MMP has a low solubility in water, which can make it difficult to use in certain experiments. Additionally, it is a relatively new compound, so there is still limited information available about its properties and potential applications.

Future Directions

Given the potential applications of 8-ethoxy-3-MP-1-MMP, there are a number of future directions for research. One potential direction is to further explore its potential as an inhibitor of COX-2 and its effects on inflammation and pain. Additionally, further research could be done to explore its potential as an antioxidant and its effects on various diseases. Additionally, further research could be done to explore its potential as an anti-tumor agent and its effects on cancer. Finally, further research could be done to explore its potential applications in the synthesis of novel small molecules and polymers.

Synthesis Methods

The synthesis of 8-ethoxy-3-MP-1-MMP can be achieved through a number of different methods. The most commonly used method is the Wittig reaction, which involves the reaction of a phosphonium ylide with an aldehyde or ketone. This reaction results in the formation of an alkene and a phosphine oxide. The alkene can then be reacted with an electrophilic reagent, such as an alkyl halide, to produce the desired 8-ethoxy-3-MP-1-MMP. Other methods for the synthesis of 8-ethoxy-3-MP-1-MMP include the Stille reaction, the Buchwald-Hartwig reaction, and the Sonogashira coupling reaction.

Scientific Research Applications

8-ethoxy-3-MP-1-MMP has a wide range of potential applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and other organic molecules. It has also been used to synthesize novel polymers, which can be used in various applications, such as drug delivery systems, biosensors, and medical implants. 8-ethoxy-3-MP-1-MMP has also been used in the synthesis of novel small molecules, which can be used to study the structure and function of proteins and other biological molecules.